Cas no 111493-51-7 (4-cyano-1-methyl-1H-pyrazole-5-sulfonamide)

• Product Name: 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide
• CAS No: 111493-51-7
• MF: C₅H₆N₄O₂S
• MW: 186.191738605499
• CID: 129293
• PubChem ID: 14049166
• Update Time: 2025-05-20

4-cyano-1-methyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-sulfonamide,4-cyano-1-methyl-
• 1H-Pyrazole-5-sulfonamide,4-cyano-1-methyl-(9CI)
• 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide
• Z1209415597
• 111493-51-7
• AKOS013531015
• EN300-134798
• 4-CYANO-2-METHYLPYRAZOLE-3-SULFONAMIDE

• Inchi： 1S/C5H6N4O2S/c1-9-5(12(7,10)11)4(2-6)3-8-9/h3H,1H3,(H2,7,10,11)
• InChI Key： JGZOHDBQDBMFHM-UHFFFAOYSA-N
• SMILES： S(C1=C(C#N)C=NN1C)(N)(=O)=O

Computed Properties

• Exact Mass: 186.02128
• Monoisotopic Mass: 186.02114662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 101.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide

Introduction to 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 111493-51-7) and Its Emerging Applications in Chemical Biology

4-cyano-1-methyl-1H-pyrazole-5-sulfonamide, identified by its CAS number 111493-51-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both cyano and sulfonamide functional groups in its molecular structure endows it with enhanced reactivity and binding potential, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The1-methylsubstituent in the pyrazole ring contributes to the compound's stability and solubility, while the5-sulfonamidemoiety enhances its interaction with biological targets. This dual functionality has been exploited in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted the4-cyanogroup's role in modulating enzyme activity, particularly in kinases and proteases, which are key players in cellular signaling pathways associated with cancer and inflammation.

In recent years, 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide has been extensively studied for its potential as an inhibitor of enzymes involved in tumor progression. Research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated its efficacy in preclinical models against several types of cancer. The compound's ability to selectively bind to target proteins without significant off-target effects makes it a promising candidate for further development into an anticancer drug.

Thesulfonamidegroup is particularly noteworthy for its ability to form strong hydrogen bonds with biological targets, enhancing binding affinity. This property has been leveraged in the design of inhibitors targeting bacterial enzymes, contributing to efforts aimed at combating antibiotic-resistant strains. Additionally, thecyanogroup can participate in further derivatization, allowing chemists to fine-tune the compound's properties for specific applications.

Advances in computational chemistry have enabled researchers to predict the binding modes of 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide with high precision. Molecular docking studies have revealed that this compound interacts with key residues in target proteins, suggesting mechanisms by which it exerts its biological effects. These insights have guided the optimization of analogs with improved potency and selectivity.

The synthesis of 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide involves multi-step organic reactions that highlight the compound's synthetic versatility. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, making it feasible to produce sufficient quantities for both research and potential clinical trials. The availability of high-quality starting materials has been instrumental in advancing this field.

In conclusion, 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide (CAS No. 111493-51-7) represents a significant advancement in medicinal chemistry due to its unique structural features and broad biological activity. Its potential applications in oncology, anti-infective therapy, and beyond position it as a cornerstone compound for future drug development efforts. As research continues to uncover new therapeutic uses for this molecule, it is likely that 4-cyano-1-methyl-1H-pyrazole-5-sulfonamide will play an increasingly important role in addressing unmet medical needs.